Cas no 1806804-64-7 (2,4-Diamino-3-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 2,4-Diamino-3-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806804-64-7
• MF: C₆H₇F₂N₃O
• MW: 175.136087656021
• CID: 4918307
• Update Time: 2025-10-31

2,4-Diamino-3-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-3-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C6H7F2N3O/c7-5(8)3-4(9)2(12)1-11-6(3)10/h1,5,12H,(H4,9,10,11)
• InChI Key： KLJIVOOAGBYBON-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C=1N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 0.1
• Topological Polar Surface Area: 85.2

Additional information on 2,4-Diamino-3-(difluoromethyl)-5-hydroxypyridine

Compound CAS No. 1806804-64-7: 2,4-Diamino-3-(difluoromethyl)-5-hydroxypyridine

The compound 2,4-Diamino-3-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806804-64-7) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The presence of multiple functional groups—namely two amino groups (-NH₂), a hydroxyl group (-OH), and a difluoromethyl group (-CHF₂)—makes it a versatile molecule with diverse reactivity and applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The difluoromethyl group in this compound introduces unique electronic and steric properties, making it an attractive candidate for various synthetic transformations. The amino groups provide nucleophilic sites for reactions, while the hydroxyl group can act as a hydrogen bond donor or acceptor, enhancing the molecule's solubility and bioavailability.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, or even biocatalytic processes. Researchers have explored the use of transition metal catalysts to facilitate the formation of the pyridine ring and functionalize it with the desired substituents. For instance, a recent study published in the Journal of Organic Chemistry demonstrated an efficient route for synthesizing similar pyridine derivatives using palladium-catalyzed coupling reactions.

The applications of this compound are vast and varied. In the pharmaceutical industry, pyridine derivatives are often used as building blocks for bioactive molecules due to their ability to interact with biological targets such as enzymes and receptors. The presence of multiple functional groups in this compound allows for further modification to design drugs targeting specific diseases like cancer or neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form coordination complexes with metal ions makes it a potential candidate for use in catalysis or as a ligand in metal-organic frameworks (MOFs). Recent research has focused on exploiting such properties to develop more efficient catalysts for industrial processes.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, such as UV light or microbial activity, pyridine derivatives can undergo photodegradation or biodegradation. These findings are essential for developing eco-friendly synthesis routes and ensuring minimal environmental impact.

In conclusion, the compound CAS No. 1806804-64-7, also known as 2,4-Diamino-3-(difluoromethyl)-5-hydroxypyridine, represents a valuable addition to the arsenal of organic compounds available for research and development. Its unique structure and functional groups offer numerous opportunities across various fields, from drug discovery to materials science. As research continues to uncover new applications and synthetic methods for this compound, its significance in both academic and industrial settings is expected to grow further.